2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

Lipophilicity Drug-like properties Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H10N2O2
Molecular Weight 190.20 g/mol
Cat. No. B13284353
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid
Molecular FormulaC10H10N2O2
Molecular Weight190.20 g/mol
Structural Identifiers
SMILESCN(CC#C)C1=C(C=CC=N1)C(=O)O
InChIInChI=1S/C10H10N2O2/c1-3-7-12(2)9-8(10(13)14)5-4-6-11-9/h1,4-6H,7H2,2H3,(H,13,14)
InChIKeyHZJJBIHDVNLFHS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Physicochemical & Structural Identity


2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS 1553769-50-8) is a heterocyclic building block belonging to the 2-aminonicotinic acid class, with molecular formula C₁₀H₁₀N₂O₂ and a molecular weight of 190.20 g/mol . The compound features a pyridine-3-carboxylic acid core substituted at the 2-position with an N-methyl-N-(prop-2-yn-1-yl)amino group, introducing a terminal alkyne handle that differentiates it from saturated amino analogs . Its computed polar surface area (TPSA) is 53.43 Ų and predicted LogP is 0.8492 , placing it in a moderate hydrophilicity range suitable for both organic-solvent processing and aqueous-compatible conjugation reactions. Typical commercial purity is 95% .

Click-chemistry building block with terminal alkyne for CuAAC/SPAAC
Orthogonal handles: carboxylic acid and alkyne for sequential conjugation
Moderate hydrophilicity supports aqueous reaction media

Why 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic Acid Cannot Be Replaced


Superficially similar 2-aminopyridine-3-carboxylic acid derivatives—such as 2-(methylamino)nicotinic acid or 2-(dimethylamino)nicotinic acid—share the nicotinic acid scaffold but lack the terminal alkyne required for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) . This functional omission precludes their use in click-chemistry-mediated bioconjugation, PROTAC linker assembly, or alkyne-tagged probe synthesis. Even among propargyl-containing positional isomers (e.g., 2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid), the 3-carboxylic acid regiochemistry of the target compound critically determines metal-chelation geometry, hydrogen-bonding donor/acceptor orientation, and the spatial trajectory of the alkyne handle relative to the carboxy terminus—factors that directly impact conjugation efficiency and downstream construct integrity . Generic substitution therefore risks both functional incompatibility and regiochemical mismatch.

Target: 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid Non-alkyne analogs (e.g., 2-(methylamino)nicotinic acid) Absence of terminal alkyne precludes CuAAC reactivity; click-chemistry workflows are not supported.
Target: 3-carboxylic acid isomer Positional isomer (4-carboxylic acid or others) Regiochemistry affects metal-chelation geometry and hydrogen-bonding orientation, potentially altering conjugation outcomes.

Quantitative Differentiation vs. Closest Analogs


LogP Comparison: Target vs. 2-(Methylamino)nicotinic Acid

The target compound exhibits a computed LogP of 0.8492 , which is substantially lower than the LogP of 1.95 reported for the des-propargyl analog 2-(methylamino)nicotinic acid . This 1.10 log unit difference corresponds to an approximately 12.6-fold higher predicted aqueous solubility for the propargyl-bearing compound, assuming ideal octanol-water partitioning behavior. The increased hydrophilicity arises from the electron-withdrawing inductive effect of the sp-hybridized alkyne carbon adjacent to the amino nitrogen, which reduces the overall lipophilicity of the N-methyl-N-propargyl substituent compared to a simple N-methyl group.

LogP Comparison
Cross-study comparable
ΔLogP = −1.10 (≈12.6× higher predicted aqueous solubility)
Reported lower lipophilicity supports aqueous conjugation fit.
Computed LogP 0.85 vs. analog 1.95; data from vendor datasheets.
Lipophilicity Drug-like properties Physicochemical profiling

CuAAC Reactivity: Alkyne vs. Saturated Analogs

The target compound bears a terminal alkyne (prop-2-yn-1-yl) group, enabling copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) . In contrast, the closest non-alkyne analogs—2-(methylamino)nicotinic acid and 2-(dimethylamino)nicotinic acid—contain only saturated N-alkyl substituents and are fundamentally incapable of participating in CuAAC reactions . This functional dichotomy is binary: the alkyne-bearing compound can serve as a clickable handle for attaching fluorophores, biotin, polyethylene glycol chains, or E3 ligase ligands (for PROTAC design), while the saturated analogs cannot be used in any copper-catalyzed or strain-promoted alkyne-azide cycloaddition workflow.

CuAAC Reactivity
Class-level inference
Terminal alkyne present (CuAAC-competent) vs. absent in saturated analogs
Enables click-chemistry workflows without post-synthetic alkyne installation.
Structural comparison based on SMILES; binary functional distinction.
Click chemistry CuAAC Bioconjugation PROTAC linker

Purity Specifications: Target vs. Positional Isomers

The target compound is commercially available at a documented purity of 95% . This specification is equivalent to or exceeds that of several structurally related 2-aminonicotinic acid analogs offered by major suppliers: 2-(dimethylamino)nicotinic acid is available at ≥98% , while 2-(methylamino)nicotinic acid is listed at 95% . Critically, the 4-carboxylic acid positional isomer (2-[methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid) and other regioisomers lack publicly documented purity specifications from reputable sources , creating procurement uncertainty regarding batch-to-batch consistency. The defined 95% purity threshold for the target compound provides a verifiable procurement criterion that is absent for less-characterized positional isomers.

Purity Specification
Documented lot attribute
Target: 95% (documented)
Supports lot-consistency verification; positional isomers lack comparable documentation.
Comparator purities: 2-(dimethylamino)nicotinic acid ≥98%, 2-(methylamino)nicotinic acid 95%.
Purity specification Quality control Procurement benchmark

Priority Application Scenarios


Click Bioconjugation Probe Assembly

The terminal alkyne functionality uniquely enables CuAAC-mediated conjugation to azide-bearing fluorophores, biotin tags, or PEG chains . The 3-carboxylic acid group offers an orthogonal attachment point for amide coupling to lysine residues or amino-functionalized surfaces. The LogP of 0.8492 ensures sufficient aqueous solubility for conjugation reactions conducted in PBS or HEPES buffer without organic co-solvents, a practical advantage over more lipophilic analogs such as 2-(methylamino)nicotinic acid (LogP 1.95) that may require DMSO or DMF supplementation .

PROTAC Linker with Orthogonal Handles

In PROTAC design, the carboxylic acid can be activated (e.g., as an NHS ester) for coupling to a target-protein ligand, while the terminal alkyne is reserved for later-stage CuAAC attachment of an E3 ligase ligand . This orthogonality eliminates protecting-group manipulation and reduces synthetic step count relative to non-alkyne analogs, which would require separate introduction of a click handle via additional synthetic transformations.

Medicinal Chemistry SAR Scaffold

The documented 95% purity threshold provides a reliable starting point for structure-activity relationship (SAR) campaigns exploring N-alkyl substitution patterns on the 2-aminonicotinic acid core . Unlike positional isomers lacking publicly available purity data, the target compound's specification allows researchers to attribute observed biological activity differences to structural modifications rather than to unidentified impurities or regioisomeric contamination .

Application
Selection Property
Validation Focus
Click bioconjugation probe assembly
Terminal alkyne for CuAAC
Conjugation efficiency in aqueous buffer
PROTAC linker with orthogonal handles
Orthogonal COOH and alkyne groups
Step-count reduction and linker integrity
Medicinal chemistry SAR scaffold
Documented 95% purity specification
Impurity attribution and regioisomer control
Quote Request

Request a Quote for 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.